![molecular formula C17H11NO3S B5773695 3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide CAS No. 132636-61-4](/img/structure/B5773695.png)
3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide
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Overview
Description
3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide, also known as NBQX, is a synthetic compound that belongs to the class of benzothiazole derivatives. It is a potent non-competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. The compound has been extensively studied for its potential applications in various fields of scientific research.
Mechanism of Action
3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide acts as a non-competitive antagonist of the AMPA receptors, specifically by binding to the receptor and blocking the ion channel. This results in the inhibition of the excitatory neurotransmission mediated by the AMPA receptors, leading to a decrease in the synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of the excitatory neurotransmission, the decrease in the synaptic plasticity and memory formation, and the reduction in the neuronal damage caused by excitotoxicity. The compound has also been shown to have potential neuroprotective effects in various animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide has several advantages as a research tool, including its high potency and selectivity for the AMPA receptors, its ability to cross the blood-brain barrier, and its low toxicity. However, the compound also has some limitations, including its short half-life and its potential interactions with other neurotransmitter systems.
Future Directions
There are several future directions for the research on 3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide, including the development of more potent and selective AMPA receptor antagonists, the investigation of the role of AMPA receptors in various neurological disorders, and the exploration of the potential therapeutic applications of this compound in these disorders. Additionally, the compound could be used as a research tool to study the mechanisms of synaptic plasticity and memory formation, as well as the interactions between different neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of 3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide involves several steps, starting from the reaction of 2-aminobenzenethiol with 2-chloroacetic acid to obtain 2-carboxymethylbenzenethiol. The latter compound is then reacted with 1-naphthol and phosphorus oxychloride to yield 3-(1-naphthyloxy)-1,2-benzisothiazole. The final step involves the oxidation of this compound with hydrogen peroxide to obtain this compound.
Scientific Research Applications
3-(1-naphthyloxy)-1,2-benzisothiazole 1,1-dioxide has been extensively used in scientific research for its potential applications in various fields, including neuroscience, pharmacology, and toxicology. The compound has been shown to be a potent antagonist of the AMPA receptors, which are involved in the regulation of synaptic plasticity and memory formation. This compound has been used to study the role of AMPA receptors in various neurological disorders, including epilepsy, stroke, and Alzheimer's disease.
Properties
IUPAC Name |
3-naphthalen-1-yloxy-1,2-benzothiazole 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO3S/c19-22(20)16-11-4-3-9-14(16)17(18-22)21-15-10-5-7-12-6-1-2-8-13(12)15/h1-11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVYYHPVCCGWYIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OC3=NS(=O)(=O)C4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20355049 |
Source
|
Record name | 1,2-Benzisothiazole, 3-(1-naphthalenyloxy)-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20355049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
132636-61-4 |
Source
|
Record name | 1,2-Benzisothiazole, 3-(1-naphthalenyloxy)-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20355049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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